N-[1-(Octa-2,7-dien-1-yl)cyclohexyl]propan-2-imine

• CAS No.: 61701-89-1
• Molecular Formula: C17H29N
• Molecular Weight: 247.4 g/mol
• IUPAC Name: N-(1-octa-2,7-dienylcyclohexyl)propan-2-imine
• InChI: InChI=1S/C17H29N/c1-4-5-6-7-8-10-13-17(18-16(2)3)14-11-9-12-15-17/h4,8,10H,1,5-7,9,11-15H2,2-3H3
• InChI Key: JXDDCLPCFKUDET-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1(CCCCC1)CC=CCCCC=C)C

Description

N-[1-(Octa-2,7-dien-1-yl)cyclohexyl]propan-2-imine is a chemical compound characterized by its unique structure, which includes a cyclohexyl ring and an octadienyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(Octa-2,7-dien-1-yl)cyclohexyl]propan-2-imine typically involves the reaction of cyclohexylamine with an appropriate octadienyl precursor under controlled conditions. The reaction is often carried out in the presence of a catalyst to facilitate the formation of the imine bond. The reaction conditions, such as temperature and solvent, are optimized to achieve high yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods ensure consistent quality and scalability of the compound. The use of automated systems and advanced monitoring techniques helps in maintaining the desired reaction parameters and product specifications.

Chemical Reactions Analysis

Types of Reactions

N-[1-(Octa-2,7-dien-1-yl)cyclohexyl]propan-2-imine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxygen-containing derivatives.

Reduction: Reduction reactions can convert the imine group to an amine group.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Various nucleophiles and electrophiles can be employed depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines.

Scientific Research Applications

N-[1-(Octa-2,7-dien-1-yl)cyclohexyl]propan-2-imine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-(Octa-2,7-dien-1-yl)cyclohexyl]propan-2-imine involves its interaction with specific molecular targets. The imine group can form reversible covalent bonds with nucleophilic sites on proteins or other biomolecules, affecting their function. The pathways involved in these interactions are subject to ongoing research to fully elucidate the compound’s effects.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(Octa-2,7-dien-1-yl)cyclohexyl]propan-2-amine
• N-[1-(Octa-2,7-dien-1-yl)cyclohexyl]propan-2-aldehyde

Uniqueness

N-[1-(Octa-2,7-dien-1-yl)cyclohexyl]propan-2-imine is unique due to its specific structural features, such as the presence of both a cyclohexyl ring and an octadienyl chain. This combination imparts distinct chemical and physical properties, making it valuable for various applications.